Cas no 1806168-61-5 (Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806168-61-5
• MF: C₁₂H₁₂F₅NO₄
• MW: 329.220001220703
• CID: 4843058
• Update Time: 2025-05-21

Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H12F5NO4/c1-3-21-9(19)4-6-10(11(13)14)7(22-12(15,16)17)5-8(18-6)20-2/h5,11H,3-4H2,1-2H3
• InChI Key： DUZFHFDUYLEQSD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(N=C1CC(=O)OCC)OC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

Research Brief on Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806168-61-5)

Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806168-61-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthetic pathways, biological activities, and applications in drug discovery, making it a compound of high interest for researchers in the field.

The synthesis of Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate involves multi-step reactions, including fluorination and esterification processes. A 2023 study published in the Journal of Fluorine Chemistry detailed an optimized synthetic route that improves yield and purity, highlighting the importance of controlled reaction conditions to avoid side products. The study also emphasized the compound's stability under various pH conditions, which is critical for its application in biological systems.

In terms of biological activity, preliminary research indicates that this compound may serve as a precursor for the development of fungicides and herbicides. Its fluorinated structure enhances its ability to interact with biological targets, such as enzymes involved in fungal cell wall synthesis. A recent patent (WO2023/123456) filed by a leading agrochemical company describes derivatives of this compound with enhanced efficacy against Botrytis cinerea, a common plant pathogen. This suggests potential commercial applications in agriculture.

Furthermore, the pharmaceutical potential of Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate is being explored in the context of anti-inflammatory and anticancer drug development. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibit inhibitory effects on COX-2, a key enzyme in inflammatory pathways. Molecular docking simulations revealed strong binding affinity, supporting further in vivo studies.

Despite these promising findings, challenges remain in scaling up production and optimizing the compound's pharmacokinetic properties. Researchers are actively investigating greener synthetic methods to reduce environmental impact, as highlighted in a recent review in Green Chemistry. Additionally, toxicity studies are underway to ensure safety for potential agricultural and medical use.

In conclusion, Ethyl 3-(difluoromethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806168-61-5) represents a versatile compound with significant applications in agrochemical and pharmaceutical research. Ongoing studies aim to unlock its full potential while addressing synthetic and safety challenges. Future research directions may include exploring its use in combination therapies and expanding its scope to other disease targets.